Cas no 62456-94-4 (4-Octenedioic acid, 2,7-diethyl-, monoethyl ester)

• Product Name: 4-Octenedioic acid, 2,7-diethyl-, monoethyl ester
• CAS No: 62456-94-4
• MF: C₁₄H₂₃O₄
• MW: 255.330024957657
• CID: 444168
• PubChem ID: 71386222
• Update Time: 2025-04-19

4-Octenedioic acid, 2,7-diethyl-, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Octenedioic acid, 2,7-diethyl-, monoethyl ester
• 7-ethoxycarbonyl-2-ethylnon-4-enoate
• 7-(Ethoxycarbonyl)-2-ethylnon-4-enoate
• 62456-94-4
• DTXSID60808408

• Inchi： 1S/C14H24O4/c1-4-11(13(15)16)9-7-8-10-12(5-2)14(17)18-6-3/h7-8,11-12H,4-6,9-10H2,1-3H3,(H,15,16)/p-1
• InChI Key： MYOBPVFLDUGTTM-UHFFFAOYSA-M
• SMILES： O(CC)C(C(CC)CC=CCC(C(=O)[O-])CC)=O

Computed Properties

• Exact Mass: 255.15969
• Monoisotopic Mass: 255.15963421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43